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Abstract

Leucinol, a chiral amino alcohol derived from leucine, is a cornerstone in modern asymmetric
synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2][3] Its utility
as a chiral auxiliary and building block stems directly from its distinct physicochemical
properties.[1][2] This guide provides a comprehensive technical overview of these properties,
grounded in experimental data and established scientific principles. It is intended for
researchers, scientists, and drug development professionals who utilize or intend to utilize
Leucinol in their synthetic and developmental workflows. We will delve into the causality behind
experimental choices for property determination and present the data in a clear, accessible
format to facilitate its practical application.

Introduction: The Strategic Importance of Leucinol

Chirality is a critical determinant of biological activity. In drug development, the stereochemistry
of a molecule can mean the difference between a potent therapeutic and an inactive or even
toxic compound.[4][5][6] Leucinol, available as both (S)-(+)-Leucinol and (R)-(-)-Leucinol, offers
a readily accessible source of chirality. Its structural features—a primary amine, a primary
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alcohol, and a chiral center—make it a versatile synthon for the construction of complex,
enantiomerically pure molecules.[1] It serves as a starting material for the synthesis of various
inhibitors, including those for aminopeptidase N and phospholipase A2.[7][8][9] A thorough
understanding of its physicochemical properties is therefore not merely academic; it is a
prerequisite for efficient process development, formulation, and ultimately, the successful
synthesis of target molecules.[10]

Core Physicochemical Data of Leucinol

The following table summarizes the key physicochemical properties of Leucinol. It is important
to note that slight variations in reported values can exist across different sources due to
variations in experimental conditions and purity.
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Significance in

Physicochemical . .
(S)-(+)-Leucinol (R)-(-)-Leucinol Research &

Property
Development
Fundamental for
stoichiometric

Molecular Formula CeH1sNO CeH1sNO )
calculations and
molecular modeling.
Essential for accurate
mass-based

_ 117.19 g/mol [11][12]

Molecular Weight [13] 117.19 g/mol measurements and
concentration
calculations.
Affects handling,

) ) ] storage, and visual
White crystalline solid ) ] )
inspection of purity.
or clear, colorless to o
Appearance ) o - The liquid form at
slightly yellow liquid[1]
room temperature
[BI[9][11]

suggests a low

melting point.

A narrow melting point
range is a key
indicator of purity. This
temperature is critical

Melting Point 56-58 °C[8][9][14] - for reaction condition
selection and
purification techniques
like melt

crystallization.
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198-200 °C (at 760

198-200 °C (at 768

The high boiling point,
due to hydrogen

bonding, allows for

Boiling Point mmHg)[7][11]; 208- purification by vacuum
mmHg)[15] S
210 °C[8][9] distillation to prevent
thermal
decomposition.
Necessary for volume-
Densit 0.917 g/mL at 25 °C[7] 0.917 g/mL at 25 to-mass conversions
ensi
Y [819] °C[15] in process scale-up
and formulation.
Crucial for selecting
appropriate solvents
Soluble in water, PPIOP )
_ ' for reactions,
organic solvents like )
) extractions, and
N Chloroform, Soluble in water and o )
Solubility ] ] purifications. High
Dichloromethane, organic solvents.[1] ) )
polarity due to amine
Ethyl Acetate, DMSO,
and hydroxyl groups
Acetone.[1][8][9] ) ) -
dictates its solubility
profile.
The basicity of the
amino group is a key
factor in its catalytic
activity and reactivity.
It also influences the
12.88 £ 0.10
pKa ) - molecule's charge
(Predicted)[8][9]

state at different pH
values, which is
critical for separations
and biological

interactions.

Optical Rotation

[0]20/D +4°,c =9 in

[0]20/D -4°,c=9in

Confirms the

ethanol[8][9][16] ethanol[15] enantiomeric identity
and purity of the chiral
substance. The equal
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and opposite rotation
of the enantiomers is
a fundamental
property of chiral
molecules.[17][18]

Experimental Protocols and Methodologies: A Self-
Validating System

The integrity of the data presented above is contingent on robust experimental methodologies.
The following section outlines standard protocols for determining these key physicochemical
properties, emphasizing the causality behind the experimental design.

Melting Point Determination: A Purity Benchmark

The melting point is a fundamental and easily accessible indicator of a compound's purity.

Experimental Workflow:
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Caption: Workflow for Melting Point Determination.

Expertise & Experience: The slow heating rate near the melting point is crucial for allowing the
system to reach thermal equilibrium, ensuring an accurate reading. A broad melting range
suggests the presence of impurities, which disrupt the crystal lattice and cause the substance
to melt over a wider temperature range.

Optical Rotation: Confirming Chirality

Optical rotation is the definitive method for distinguishing between enantiomers and quantifying
enantiomeric excess.[17][19]
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Experimental Protocol:

o Solution Preparation: Accurately weigh a sample of Leucinol and dissolve it in a known
volume of a specified solvent (e.g., ethanol) to a precise concentration (c).

o Polarimeter Calibration: Calibrate the polarimeter using a blank (the pure solvent).

o Measurement: Fill the polarimeter cell of a known path length (I) with the sample solution and
measure the observed angle of rotation ().

» Calculation of Specific Rotation: The specific rotation [a] is calculated using the formula: [a] =
a/(l*c)

Trustworthiness: The specific rotation is a characteristic physical constant for a given
enantiomer under defined conditions (temperature, wavelength, solvent, and concentration).
[19] The use of a standardized wavelength, typically the sodium D-line (589 nm), ensures
comparability of results across different laboratories.

Solubility Studies: From Benchtop to Formulation

Solubility data is critical for everything from reaction solvent selection to final drug formulation.

Logical Relationship for Solubility Assessment:
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Caption: Logical Flow for Solubility Determination.

Authoritative Grounding: The shake-flask method is a widely accepted standard for determining
equilibrium solubility. The choice of analytical technique for concentration determination (e.qg.,
HPLC, GC) should be validated for accuracy, precision, and linearity.

Visualization of Key Concepts

Visual aids are invaluable for understanding complex scientific principles. The following
diagrams illustrate key concepts related to the physicochemical properties of Leucinol.

Chiral Recognition Principle:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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